3-Methyl-4-(trifluoromethyl)benzaldehyde

• CAS: 951232-01-2

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Methyl-4-(trifluoromethyl)benzaldehyde: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Methyl-4-(trifluoromethyl)benzaldehyde, a key aromatic aldehyde in organic synthesis and medicinal chemistry. The document details its fundamental physicochemical properties, including its molecular weight and exact mass, and explores its synthesis, spectroscopic characterization, and significant applications in drug discovery and development. The unique combination of the methyl and trifluoromethyl groups on the benzaldehyde scaffold imparts specific electronic and steric properties, making it a valuable building block for creating novel therapeutic agents. This guide serves as a critical resource for researchers and professionals engaged in the design and synthesis of complex organic molecules.

Core Physicochemical Properties

3-Methyl-4-(trifluoromethyl)benzaldehyde is a substituted aromatic aldehyde with the chemical formula C₉H₇F₃O.[1] The presence of both an electron-donating methyl group and a strongly electron-withdrawing trifluoromethyl group creates a unique electronic environment within the molecule, influencing its reactivity and physicochemical characteristics.

Property	Value	Source
Molecular Formula	C₉H₇F₃O	[1]
Molecular Weight	188.15 g/mol	[1]
Exact Mass	188.04488 u	Calculated
CAS Number	951232-01-2	[1]

Note: The closely related isomer, 4-Methyl-3-(trifluoromethyl)benzaldehyde (CAS No. 93249-45-7), shares the same molecular weight and formula.[2]

The Strategic Importance of the Trifluoromethyl Group in Drug Design

The trifluoromethyl (-CF₃) group is a cornerstone in modern medicinal chemistry due to its profound impact on a molecule's pharmacokinetic and pharmacodynamic properties.[3] Its high electronegativity and steric bulk can significantly enhance:

• Metabolic Stability: The strong carbon-fluorine bonds are resistant to metabolic degradation, increasing the in vivo half-life of a drug candidate.

• Lipophilicity: The -CF₃ group increases the molecule's ability to permeate biological membranes.

• Binding Affinity: The electron-withdrawing nature of the group can modulate the electronic properties of a molecule, leading to stronger interactions with biological targets.[3]

The strategic placement of the -CF₃ group, as seen in 3-Methyl-4-(trifluoromethyl)benzaldehyde, makes this compound a highly sought-after intermediate in the synthesis of novel pharmaceuticals.

Synthesis of Trifluoromethylated Benzaldehydes

General Synthetic Strategies

Common approaches to synthesizing trifluoromethylated benzaldehydes include:

• Oxidation of Benzyl Alcohols: A prevalent method involves the oxidation of the corresponding trifluoromethylated benzyl alcohol. This is a reliable and often high-yielding transformation.[4]

• Formylation of Fluorinated Benzene Derivatives: Techniques like the Vilsmeier-Haack reaction can be employed to introduce an aldehyde group onto a trifluoromethylated benzene ring.[4]

• From Trichloromethyl Intermediates: Industrial-scale synthesis often involves the fluorination of trichloromethyl precursors followed by hydrolysis to yield the benzaldehyde.[5][6][7]

Illustrative Synthetic Workflow

The following diagram illustrates a generalized synthetic pathway for producing a trifluoromethylated benzaldehyde, which can be adapted for 3-Methyl-4-(trifluoromethyl)benzaldehyde.

Caption: Generalized workflow for the synthesis of trifluoromethylated benzaldehydes.

Spectroscopic Characterization

While specific spectra for 3-Methyl-4-(trifluoromethyl)benzaldehyde are not publicly available, data from its isomers, such as 4-(trifluoromethyl)benzaldehyde, provide valuable insights into the expected spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum would be expected to show signals for the aldehydic proton (around 10 ppm), aromatic protons (in the 7-8 ppm region), and the methyl protons (around 2.5 ppm).

• ¹³C NMR: The carbon NMR would feature a signal for the carbonyl carbon (around 190 ppm), aromatic carbons, the carbon of the trifluoromethyl group (as a quartet due to C-F coupling), and the methyl carbon.

• ¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for characterizing trifluoromethylated compounds and would show a singlet for the -CF₃ group.

Mass Spectrometry (MS)

The mass spectrum would exhibit a molecular ion peak corresponding to the exact mass of the molecule. Fragmentation patterns would likely involve the loss of the formyl group and other characteristic cleavages.

Applications in Medicinal Chemistry and Drug Discovery

Trifluoromethyl-substituted benzaldehydes are crucial intermediates in the synthesis of a wide range of biologically active molecules.[3] Their utility spans various therapeutic areas, including:

• Oncology: As precursors to potent antitumor agents.[3]

• Inflammation and Pain: Incorporated into molecules designed as anti-inflammatory and analgesic drugs.[3]

• Central Nervous System (CNS) Disorders: Used in the synthesis of compounds targeting CNS pathways.

The specific substitution pattern of 3-Methyl-4-(trifluoromethyl)benzaldehyde offers a unique scaffold for chemists to explore novel chemical space and develop next-generation therapeutics.

Conclusion

3-Methyl-4-(trifluoromethyl)benzaldehyde is a valuable and versatile building block for chemical synthesis, particularly in the realm of drug discovery. Its distinct structural features, arising from the interplay of the methyl and trifluoromethyl groups, provide a platform for the development of novel molecules with enhanced biological activity and improved pharmacokinetic profiles. This guide has provided a foundational understanding of its properties, synthesis, and potential applications, highlighting its significance for researchers and scientists in the pharmaceutical and chemical industries.

References

• SRF Limited. (2019). An improved process for preparation of trifluoromethylbenzaldehydes and intermediates thereof.

• SRF Limited. (2019). AN IMPROVED PROCESS FOR PREPARATION OF TRIFLUOROMETHYLBENZALDEHYDES AND INTERMEDIATES THEREOF. European Patent Office. [Link]

• SRF Limited. (2023). AN IMPROVED PROCESS FOR PREPARATION OF TRIFLUOROMETHYLBENZALDEHYDES AND INTERMEDIATES THEREOF. European Patent Office. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (2016). A kind of preparation method of p-trifluoromethyl benzaldehyde.

• Wikipedia. 4-Trifluoromethylbenzaldehyde. [Link]

• National Institute of Standards and Technology. Benzaldehyde, 4-(trifluoromethyl)-. [Link]

• Pfizer Inc. (2007). Process for the preparation of 3,5-bis (trifluoromethyl)-n-methylbenzylamine.

• Tomasselli, A. G., et al. (1993). Spectroscopic properties of the states of pig pancreatic phospholipase A2 at interfaces and their possible molecular origin. Biochemistry, 32(44), 11838–11846. [Link]

• Demchenko, A. M., et al. (2024). Synthesis, Spectral Characteristics, and Molecular Structure of N-(2,2,2-Trichloro-1-((4-phenylthiazol-2-yl)amino)ethyl)carboxamides. MDPI. [Link]

• Staicu, A., et al. (2018). Spectral Properties of Some Molecular Solutions. ResearchGate. [Link]

• European Synchrotron Radiation Facility. ID23-2 Summary. [Link]

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Mechanism of Action for 3-Methyl-4-(trifluoromethyl)benzaldehyde Derivatives: A Technical Guide

Executive Summary

The 3-methyl-4-(trifluoromethyl)phenyl moiety—often derived synthetically from 3-methyl-4-(trifluoromethyl)benzaldehyde—is a highly privileged pharmacophore in modern medicinal chemistry. While the parent benzaldehyde serves as a versatile synthetic building block, its incorporation into final active pharmaceutical ingredients (APIs) yields compounds with profound immunomodulatory, anti-inflammatory, and anti-proliferative properties.

The primary, clinically validated mechanism of action (MoA) for these derivatives (such as HR325/Laflunimus and analogs of the Leflunomide active metabolite A77 1726) is the potent, selective inhibition of Dihydroorotate Dehydrogenase (DHODH) [1],[2]. By blocking this critical mitochondrial enzyme, these derivatives arrest de novo pyrimidine biosynthesis, effectively starving rapidly dividing lymphocytes of the nucleotides required for clonal expansion.

This whitepaper provides an in-depth analysis of the structural biology, enzymatic mechanisms, and self-validating experimental protocols used to characterize 3-methyl-4-(trifluoromethyl)phenyl derivatives in drug development.

Structural Grounding: The Role of the Pharmacophore

The specific substitution pattern of the 3-methyl-4-(trifluoromethyl)phenyl ring is not arbitrary; it is a masterclass in rational drug design optimized for the hydrophobic ubiquinone-binding tunnel of target enzymes.

• The 4-Trifluoromethyl ( −CF3​ ) Group: The −CF3​ group is highly electron-withdrawing and exceptionally lipophilic. In the context of DHODH, this group penetrates deep into the hydrophobic sub-pocket normally occupied by the isoprenoid tail of endogenous ubiquinone (Coenzyme Q10). It enhances metabolic stability by blocking para-hydroxylation by cytochrome P450 enzymes.

• The 3-Methyl ( −CH3​ ) Group: The addition of a methyl group adjacent to the bulky −CF3​ group introduces critical steric hindrance. This restricts the rotational freedom of the phenyl ring relative to the rest of the molecule (e.g., an amide or propenamide linker), locking the compound into a bioactive conformation that maximizes binding affinity while minimizing entropic penalties upon target engagement[1].

Core Mechanism: DHODH Inhibition

The De Novo Pyrimidine Biosynthesis Pathway

Unlike resting cells, which can maintain nucleotide pools via the salvage pathway, activated T-cells and B-cells undergo massive clonal expansion and rely almost exclusively on the de novo pyrimidine biosynthesis pathway.

DHODH is a flavin-dependent mitochondrial enzyme that catalyzes the fourth, rate-limiting step of this pathway: the oxidation of L-dihydroorotate (DHO) to orotate. This redox reaction is coupled to the respiratory chain, where electrons are transferred from DHO to flavin mononucleotide (FMN), and subsequently to ubiquinone.

Derivatives like HR325 (Laflunimus) act as competitive inhibitors at the ubiquinone binding site of DHODH[2]. By physically occluding this channel, the 3-methyl-4-(trifluoromethyl)phenyl group prevents electron transfer, halting orotate production and collapsing the intracellular pool of uridine monophosphate (UMP).

Caption: Mechanism of DHODH inhibition by 3-methyl-4-(trifluoromethyl)phenyl derivatives.

Downstream Biological Consequences

The depletion of UMP triggers a cascade of regulatory checkpoints:

• Cell Cycle Arrest: Lymphocytes accumulate in the G1 phase, unable to progress to the S phase due to a lack of pyrimidines for DNA synthesis.

• Immunosuppression: The secretion of immunoglobulins (IgM and IgG) by B-cells is drastically reduced[3].

• Anti-inflammatory Action: The reduction in activated T-cells blunts the secretion of pro-inflammatory cytokines, making these compounds highly effective in models of rheumatoid arthritis and allograft rejection.

Quantitative Data: Target Affinity and Efficacy

The potency of 3-methyl-4-(trifluoromethyl)phenyl derivatives is well-documented. Table 1 summarizes the biological activity of HR325 and related compounds, highlighting the drastic shift in IC50​ values when exogenous uridine is introduced—a hallmark of DHODH-specific targeting.

Table 1: Biological Activity of DHODH Inhibitors and Uridine Reversal

Compound	Target / Assay Model	IC50​ Value	IC50​ with Uridine (50 µM)	Reference
HR325	Human DHODH (Enzymatic)	~0.1 - 0.5 µM	N/A (Cell-free assay)	[2]
HR325	IgM Secretion (Murine Splenocytes)	2.5 µM	70.0 µM (28x shift)	[3]
HR325	IgG Secretion (Murine Splenocytes)	2.0 µM	60.0 µM (30x shift)	[3]
A77 1726	Human DHODH (Enzymatic)	~0.2 µM	N/A (Cell-free assay)	[2]
Brequinar	IgM Secretion (Murine Splenocytes)	0.04 µM	1.0 µM (25x shift)	[3]

Experimental Validation Protocols

To ensure scientific integrity, researchers must differentiate true DHODH inhibition from off-target cytotoxicity. The following protocols represent the gold standard for validating these derivatives.

Protocol 1: In Vitro DHODH Enzymatic Assay

Causality: This cell-free assay utilizes 2,6-dichlorophenolindophenol (DCIP) as a terminal electron acceptor. As DHODH oxidizes DHO, electrons are transferred to DCIP, causing a measurable decrease in absorbance at 600 nm. This provides real-time kinetic validation of target engagement.

• Buffer Preparation: Prepare assay buffer containing 50 mM Tris-HCl (pH 8.0), 150 mM KCl, and 0.1% Triton X-100 to maintain the solubility of the lipophilic enzyme and substrates.

• Cofactor Addition: Add 1 mM KCN (to inhibit mitochondrial cytochrome oxidase and prevent alternative electron leakage), 0.1 mM DCIP, and 0.1 mM ubiquinone (CoQ10).

• Enzyme Introduction: Introduce 10–50 nM of recombinant human DHODH.

• Inhibitor Incubation: Add the 3-methyl-4-(trifluoromethyl)phenyl derivative dissolved in DMSO (final DMSO < 1%). Incubate for 10 minutes at room temperature to allow the lipophilic pharmacophore to equilibrate within the ubiquinone binding tunnel.

• Reaction Initiation: Trigger the reaction by adding 1 mM L-dihydroorotate (DHO).

• Kinetic Measurement: Monitor the decrease in absorbance at 600 nm over 5 minutes using a microplate reader. Calculate the IC50​ using non-linear regression analysis of the initial velocity rates.

Protocol 2: The "Uridine Rescue" Self-Validating Assay

Causality: Because resting cells can salvage pyrimidines from the extracellular environment, adding exogenous uridine bypasses the DHODH blockade. If a compound's anti-proliferative effect is truly due to DHODH inhibition, exogenous uridine will completely rescue cell growth. If the compound is generally toxic (e.g., membrane disruption), uridine will have no effect[3],[2].

• Cell Seeding: Seed human peripheral blood mononuclear cells (PBMCs) in 96-well plates at 1×105 cells/well. Use RPMI-1640 medium supplemented with dialyzed fetal bovine serum (FBS) to ensure no endogenous pyrimidines confound the results.

• Stimulation: Add 5 µg/mL Phytohemagglutinin (PHA) to force the lymphocytes into active proliferation.

• Compound Dosing: Treat cells with serial dilutions of the derivative (0.01 µM to 100 µM).

• Experimental Branching: Divide the plate into two cohorts. To Cohort A, add 50 µM exogenous uridine. Leave Cohort B unsupplemented.

• Incubation & Readout: Incubate for 72 hours at 37°C. Add AlamarBlue or BrdU for the final 6 hours to quantify proliferation.

• Analysis: A significant rightward shift of the IC50​ curve in Cohort A confirms on-target DHODH inhibition.

Caption: The Uridine Rescue workflow, a self-validating system for confirming DHODH-mediated mechanisms.

Emerging Pleiotropic Mechanisms

While DHODH inhibition remains the classical target for 3-methyl-4-(trifluoromethyl)phenyl derivatives, recent structural optimization campaigns have utilized this building block to target other receptors due to its favorable pharmacokinetic profile:

• TLR7 Agonism: Isoxazolo[5,4-d]pyrimidine derivatives incorporating the 4-(trifluoromethyl)phenyl motif have been identified as selective Toll-Like Receptor 7 (TLR7) agonists, showing promise in generating localized immune responses without systemic cytotoxicity[4].

• Prostaglandin EP3 Receptor Antagonism: Substituted dihydropyrazolo pyrazine carboxamides featuring the 3-methyl-4-(trifluoromethyl)phenyl group have been patented as highly potent antagonists of the prostaglandin EP3 receptor, targeting cardiovascular and atherothrombotic disorders[5].

This pleiotropy underscores the value of the 3-methyl-4-(trifluoromethyl)benzaldehyde precursor in generating diverse, high-affinity chemical matter across multiple therapeutic areas.

References

• Structural Optimization and Biological Evaluation of Isoxazolo[5,4-d]pyrimidines as Selective Toll-Like Receptor 7 Agonists. ACS Omega.[Link]

• WO2019219517A1 - Substituted dihydropyrazolo pyrazine carboxamide derivatives.

• Kuo, E.A., et al. (1996). Synthesis, structure-activity relationships, and pharmacokinetic properties of dihydroorotate dehydrogenase inhibitors: 2-cyano-3-cyclopropyl-3-hydroxy-N-[3'-methyl-4'-(trifluoromethyl)phenyl ] propenamide and related compounds. Journal of Medicinal Chemistry (PubMed).[Link]

• Meakin, C., et al. (2001). In vitro and in Vivo inhibition of immunoglobulin secretion by the immunosuppressive compound HR325 is reversed by exogenous uridine. Biochemical Pharmacology (PubMed).[Link]

• Bruneau, J.M., et al. (1998). Purification of human dihydro-orotate dehydrogenase and its inhibition by A77 1726, the active metabolite of leflunomide. Biochemical Journal (PubMed Central).[Link]

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• 1. Synthesis, structure-activity relationships, and pharmacokinetic properties of dihydroorotate dehydrogenase inhibitors: 2-cyano-3-cyclopropyl-3-hydroxy-N-[3'-methyl-4'-(trifluoromethyl)phenyl ] propenamide and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Purification of human dihydro-orotate dehydrogenase and its inhibition by A77 1726, the active metabolite of leflunomide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro and in Vivo inhibition of immunoglobulin secretion by the immunosuppressive compound HR325 is reversed by exogenous uridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
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Protocols & Analytical Methods

Advanced Application Note: 3-Methyl-4-(trifluoromethyl)benzaldehyde as a Precursor in Cross-Coupling Methodologies

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Experimental Protocol

Introduction & Chemical Profile

3-Methyl-4-(trifluoromethyl)benzaldehyde (CAS: 951232-01-2) is a highly versatile building block in modern synthetic organic chemistry. Its unique reactivity profile is dictated by two key substituents on the aromatic ring:

• The 4-Trifluoromethyl (-CF₃) Group: As a strongly electron-withdrawing group, the -CF₃ moiety significantly lowers the lowest unoccupied molecular orbital (LUMO) of the molecule. This makes the formyl carbon highly electrophilic and exceptionally susceptible to both nucleophilic attack (e.g., by amines) and oxidative addition by low-valent transition metals.

• The 3-Methyl (-CH₃) Group: This provides a moderate steric shield that can dictate regioselectivity and control the conformation of intermediates during highly encumbered cross-coupling catalytic cycles.

This application note details two orthogonal cross-coupling pathways where this aldehyde serves as a critical precursor: Pathway A (Direct Decarbonylative Suzuki-Miyaura Coupling) and Pathway B (Reductive Amination followed by Buchwald-Hartwig Amination).

Pathway A: Base-Free Nickel-Catalyzed Decarbonylative Suzuki-Miyaura Cross-Coupling

Expertise & Experience: Mechanistic Rationale

Traditionally, Suzuki-Miyaura cross-couplings rely on aryl halides or triflates. However, utilizing aldehydes as pseudohalides offers a greener, atom-economical alternative utilizing abundant feedstocks.

Activating the C(acyl)–H bond is notoriously difficult. In this advanced protocol, we utilize a base-free Nickel-catalyzed system[1]. The electron-deficient nature of 3-Methyl-4-(trifluoromethyl)benzaldehyde accelerates the initial oxidative addition of Ni(0) into the C(acyl)–H bond. A critical design choice in this protocol is the addition of a ketone (benzophenone) as a hydride acceptor. The Ni-hydride intermediate transfers its hydride to benzophenone, generating a Ni-alkoxide species. This alkoxide is sufficiently basic to facilitate the transmetalation step with the boronic ester without the need for an exogenous base[1]. Subsequent decarbonylation (CO extrusion) and reductive elimination yield the biaryl product.

Fig 1. Catalytic cycle of Ni-catalyzed decarbonylative Suzuki-Miyaura coupling.

Experimental Protocol: Decarbonylative Biaryl Synthesis

Self-Validating System: The absence of an exogenous inorganic base prevents base-sensitive side reactions (e.g., aldol condensations or protodeboronation), ensuring high fidelity in the product profile.

• Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Ni(cod)₂ (10 mol%), tricyclohexylphosphine (PCy₃, 20 mol%), 3-Methyl-4-(trifluoromethyl)benzaldehyde (1.0 mmol, 1.0 equiv), phenylboronic acid neopentyl glycol ester (1.5 mmol, 1.5 equiv), and benzophenone (1.2 mmol, 1.2 equiv).

• Solvent Addition: Add 3.0 mL of anhydrous, degassed 1,4-dioxane. Seal the tube with a Teflon stopcock.

• Reaction: Transfer the tube out of the glovebox and stir the mixture at 160 °C for 24 hours. The high temperature is required to drive the decarbonylation step.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove the nickel catalyst.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc) to isolate the biaryl product.

Pathway B: Reductive Amination & Buchwald-Hartwig C-N Cross-Coupling

Expertise & Experience: Mechanistic Rationale

When complex tertiary amines are required for drug discovery, direct alkylation of primary amines often fails due to over-alkylation. A highly controlled two-step sequence is preferred.

Step 1: The highly electrophilic 3-Methyl-4-(trifluoromethyl)benzaldehyde is condensed with a primary amine to form an imine. We specifically select sodium triacetoxyborohydride (NaBH(OAc)₃) over sodium borohydride (NaBH₄)[2]. NaBH₄ is overly aggressive and will reduce the aldehyde prematurely. NaBH(OAc)₃ is milder and selectively reduces the protonated iminium ion, ensuring near-quantitative conversion to the secondary amine.

Step 2: The isolated secondary amine undergoes Pd-catalyzed Buchwald-Hartwig cross-coupling[3]. We utilize RuPhos as the supporting ligand. The electron-rich nature of RuPhos facilitates the oxidative addition of the aryl halide, while its extreme steric bulk forces the palladium center into a mono-ligated state, dramatically accelerating the rate-determining reductive elimination step to form the bulky tertiary amine[3].

Fig 2. Two-step workflow: Reductive amination followed by Buchwald-Hartwig coupling.

Experimental Protocol: Two-Step Tertiary Amine Synthesis

• Reductive Amination:

  • To a solution of 3-Methyl-4-(trifluoromethyl)benzaldehyde (1.0 mmol) and aniline (1.0 mmol) in 1,2-dichloroethane (DCE, 5 mL), add NaBH(OAc)₃ (1.5 mmol) portion-wise at 0 °C.

  • Stir at room temperature for 12 hours.

  • Quench with saturated aqueous NaHCO₃ (5 mL). Extract with dichloromethane (3 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate to yield the secondary amine.

• Buchwald-Hartwig Amination:

  • In a glovebox, combine the secondary amine (1.0 mmol), 4-bromotoluene (1.2 mmol), Pd₂(dba)₃ (2 mol%), RuPhos (4 mol%), and sodium tert-butoxide (NaOtBu, 1.5 mmol) in a vial.

  • Add anhydrous toluene (4 mL), seal, and heat at 110 °C for 12 hours.

  • Cool, filter through silica gel, and purify via chromatography to yield the highly functionalized tertiary amine.

Quantitative Data & Optimization

The following table summarizes the optimization landscape for the Nickel-Catalyzed Decarbonylative Suzuki-Miyaura coupling (Pathway A), demonstrating the critical nature of the hydride acceptor and ligand choice.

Entry	Catalyst / Ligand	Hydride Acceptor	Temp (°C)	Isolated Yield (%)	Mechanistic Observation
1	Ni(cod)₂ / PCy₃	Benzophenone	160	88%	Optimal conditions; efficient transmetalation.
2	Ni(cod)₂ / PCy₃	None	160	< 5%	Reaction stalls; no base generated for transmetalation.
3	Ni(cod)₂ / PPh₃	Benzophenone	160	45%	Ligand insufficiently electron-rich for oxidative addition.
4	Ni(cod)₂ / PCy₃	Benzophenone	120	22%	Incomplete decarbonylation at lower temperatures.
5	Pd(OAc)₂ / PCy₃	Benzophenone	160	0%	Pd fails to insert into the strong C(acyl)–H bond.

Sources

• 1. Nickel-catalyzed Suzuki-Miyaura cross-couplings of aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Knoevenagel Condensation of 3-Methyl-4-(trifluoromethyl)benzaldehyde

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, chemoselectivity, and highly efficient synthetic protocols.

Executive Summary & Substrate Profiling

The Knoevenagel condensation is a cornerstone reaction in organic synthesis, facilitating the formation of carbon-carbon double bonds to generate α,β-unsaturated carbonyls and related highly conjugated systems[1]. When designing synthetic routes for active pharmaceutical ingredients (APIs) or advanced materials, the electronic and steric nature of the starting aldehyde dictates the choice of catalyst, solvent, and reaction time.

3-Methyl-4-(trifluoromethyl)benzaldehyde is a highly specialized electrophile.

• Electronic Causality: The para-substituted trifluoromethyl ( −CF3​ ) group exerts powerful electron-withdrawing inductive ( −I ) and hyperconjugative ( −M ) effects. This drastically lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) at the formyl carbon, rendering it exceptionally electrophilic. Consequently, nucleophilic attack by an enolate is significantly accelerated compared to unsubstituted benzaldehydes[2].

• Steric Causality: The meta-substituted methyl ( −CH3​ ) group provides mild steric bulk. However, because the nucleophile approaches the carbonyl carbon at the Bürgi-Dunitz angle (~107°), the meta-position does not sterically hinder the trajectory of the attack.

Because of this heightened electrophilicity, this substrate is highly amenable to modern, green chemistry protocols—specifically, aqueous reactions operating at room temperature, bypassing the need for harsh refluxing conditions or volatile organic solvents[3].

Mechanistic Causality & Chemoselectivity

The reaction proceeds via the deprotonation of an active methylene compound (e.g., malononitrile, ethyl cyanoacetate) by a weak base to form a resonance-stabilized carbanion. Because Knoevenagel pronucleophiles possess significantly lower pKa​ values than standard ketones, they exhibit excellent chemoselectivity, reacting preferentially with the aldehyde even in complex mixtures[4].

Following nucleophilic attack, an aldol-type intermediate is formed. The subsequent dehydration step is thermodynamically driven by the formation of a highly stable, extended conjugated π -system[5].

Caption: Mechanistic pathway of the Knoevenagel condensation with 3-Me-4-CF3-benzaldehyde.

Experimental Protocols

As a Senior Application Scientist, I recommend selecting your protocol based on the pKa​ of your active methylene compound. For highly acidic methylenes (like malononitrile, pKa​ ~11), Protocol A (Green Aqueous) is vastly superior. For less reactive methylenes (like diethyl malonate, pKa​ ~16), Protocol B (Classic Dean-Stark) provides the necessary thermodynamic push.

Protocol A: Green Aqueous Condensation (DBU-Catalyzed)

Rationale: Diazabicyclo[5.4.0]undec-7-ene (DBU) forms a highly effective Brønsted base complex in water. As the reaction progresses, the highly hydrophobic, conjugated product precipitates out of the aqueous phase. This phase separation drives the equilibrium forward (Le Chatelier's principle) without requiring physical water removal[3].

Materials:

• 3-Methyl-4-(trifluoromethyl)benzaldehyde (1.0 mmol, ~188 mg)

• Malononitrile (1.05 mmol, ~69 mg) or Ethyl Cyanoacetate (1.05 mmol, ~118 mg)

• DBU (0.1 mmol, ~15 µL)

• Deionized Water (3.0 mL)

Step-by-Step Methodology:

• Reagent Charging: To a 10 mL glass vial equipped with a magnetic stir bar, add the aldehyde and the active methylene compound.

• Solvent & Catalyst Addition: Add 3.0 mL of deionized water, followed by the DBU catalyst.

• Reaction Phase: Stir vigorously at room temperature (20–25 °C). The mixture will initially appear as an emulsion. Within 10–20 minutes, a thick precipitate will begin to form as the product crashes out of the aqueous phase.

• Isolation: Once TLC confirms the consumption of the aldehyde (typically 30 minutes for malononitrile), filter the suspension under vacuum using a Büchner funnel.

• Washing: Wash the filter cake with ice-cold water (2 × 5 mL) to remove residual DBU and unreacted malononitrile.

• Drying: Dry the solid under high vacuum at 40 °C for 4 hours. Recrystallize from hot ethanol/water if ultra-high purity is required for downstream API synthesis.

Caption: Step-by-step workflow for the green aqueous DBU-catalyzed condensation protocol.

Protocol B: Classic Piperidine/Acetic Acid Catalysis

Rationale: For less acidic pronucleophiles, room-temperature aqueous conditions are insufficient. The combination of piperidine and glacial acetic acid forms an iminium ion intermediate with the aldehyde, increasing electrophilicity, while refluxing in toluene allows for the azeotropic removal of the water byproduct, driving the dehydration step[1].

Step-by-Step Methodology:

• Combine the aldehyde (1.0 mmol) and diethyl malonate (1.2 mmol) in 10 mL of anhydrous toluene in a round-bottom flask equipped with a Dean-Stark trap.

• Add piperidine (0.1 mmol) and glacial acetic acid (0.1 mmol).

• Reflux the mixture at 110 °C for 4–6 hours until water ceases to collect in the trap.

• Cool to room temperature, wash the organic layer with 1M HCl, saturated NaHCO3​ , and brine.

• Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash chromatography (Hexanes/EtOAc).

Quantitative Data & Condition Matrix

The table below summarizes the expected performance of 3-Methyl-4-(trifluoromethyl)benzaldehyde across various active methylene compounds. Notice the inverse relationship between the pronucleophile's pKa​ and the required reaction severity.

Active Methylene Compound	Pronucleophile pKa​	Recommended Protocol	Temp (°C)	Reaction Time	Expected Yield (%)
Malononitrile	~11.1	Protocol A (DBU/Water)	25	15 - 30 min	92 - 96%
Ethyl Cyanoacetate	~13.1	Protocol A (DBU/Water)	25	1 - 2 hours	85 - 90%
Meldrum's Acid	~4.9	Protocol A (No Catalyst)*	50	2 - 3 hours	88 - 92%
Diethyl Malonate	~16.4	Protocol B (Dean-Stark)	110	4 - 6 hours	75 - 82%

*Note: Meldrum's acid is highly acidic and can often undergo condensation in water without the addition of an external base catalyst[1].

Self-Validating Systems (QA/QC)

To ensure the integrity of your synthetic workflow, the protocol must be self-validating. Rely on the following analytical markers to confirm successful conversion:

• Visual Validation: In Protocol A, the reaction transitions from a cloudy emulsion to a thick, stir-resistant suspension. This physical state change is a direct indicator of successful dehydration and conjugation.

• TLC Monitoring: The starting aldehyde is highly polar and strongly UV-active. The product will elute significantly higher (higher Rf​ ) on silica gel (e.g., in 20% EtOAc/Hexanes) due to the loss of the polar carbonyl oxygen, and will exhibit intense fluorescence quenching under 254 nm UV light due to the extended π -system.

• 1 H NMR Diagnostics:

  • Disappearance: The diagnostic aldehyde proton singlet (~10.0–10.3 ppm) must completely vanish.

  • Appearance: A new, highly deshielded vinylic proton singlet will appear. Depending on the anisotropic effects of the active methylene groups, this proton typically resonates between 7.60 ppm and 8.20 ppm .

References

• Asian Journal of Chemistry. "Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex." Asian Pubs. Available at: [Link]

• MDPI. "Enantioselective Catalytic Aldol Reactions in the Presence of Knoevenagel Nucleophiles: A Chemoselective Switch Optimized in Deep Eutectic Solvents Using Mechanochemistry." MDPI Molecules. Available at:[Link]

• Royal Society of Chemistry. "The arylvinylpyrimidine scaffold: a tunable platform for luminescent and optical materials." RSC Advances. Available at:[Link]

• MDPI. "Facile One-Pot Fischer–Suzuki–Knoevenagel Microwave-Assisted Synthesis of Fluorescent 5-Aryl-2-Styryl-3H-Indoles." MDPI Molecules. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. asianpubs.org [asianpubs.org]
• 4. mdpi.com [mdpi.com]
• 5. The arylvinylpyrimidine scaffold: a tunable platform for luminescent and optical materials - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01841A [pubs.rsc.org]

Application Note: Selective Oxidation of 3-Methyl-4-(trifluoromethyl)benzyl Alcohol to Aldehyde

Executive Summary & Substrate Profiling

The synthesis of 3-methyl-4-(trifluoromethyl)benzaldehyde from its corresponding primary alcohol is a critical transformation in the development of fluorinated pharmaceuticals, agrochemicals, and advanced materials. However, this transformation presents unique synthetic challenges.

The substrate, 3-methyl-4-(trifluoromethyl)benzyl alcohol , possesses a strongly electron-withdrawing para-trifluoromethyl (-CF₃) group. This functional group fundamentally alters the electronic landscape of the benzylic position, reducing the nucleophilicity of the hydroxyl oxygen and strengthening the benzylic C-H bond. Consequently, the substrate exhibits sluggish reaction kinetics with certain oxidants. Furthermore, aldehydes are highly susceptible to over-oxidation to their corresponding carboxylic acids (3-methyl-4-(trifluoromethyl)benzoic acid) if harsh conditions or inappropriate oxidants are employed 1.

This guide provides authoritative, field-proven protocols to achieve complete conversion while strictly arresting the oxidation at the aldehyde stage.

Mechanistic Rationale & Reagent Selection

To prevent over-oxidation, strong oxidants (e.g., KMnO₄, Chromic acid/Jones reagent) must be strictly avoided 1. The selection of the oxidant must account for the deactivated nature of the substrate.

• Dess-Martin Periodinane (DMP): Operates via ligand exchange followed by intramolecular proton transfer. It is exceptionally mild, highly tolerant of electron-deficient benzylic alcohols, and operates in anhydrous conditions, which inherently prevents the formation of the aldehyde hydrate (the prerequisite intermediate for over-oxidation to the carboxylic acid).

• TEMPO / NaOCl (Anelli's Oxidation): A highly scalable, biphasic system. Because the -CF₃ group slows the initial attack of the alcohol onto the active oxoammonium cation, the addition of a bromide salt (KBr or NaBr) is mandatory. The bromide reacts with NaOCl to generate hypobromous acid (HOBr) in situ, which is a vastly superior oxidant for regenerating the active TEMPO species, thereby overcoming the substrate's electronic deactivation 2.

• Activated Manganese Dioxide (MnO₂): Proceeds via a single-electron transfer (SET) mechanism. While highly specific to allylic and benzylic alcohols 3, the deactivated nature of this specific substrate necessitates a large stoichiometric excess (10–15 eq) and extended reaction times.

Comparative Data Summary

Oxidation System	Active Oxidant	Typical Yield	Reaction Time	Scalability	Key Advantage / Constraint
DMP	Iodine(V) species	90–95%	1–2 hours	Low (Bench <5g)	Extremely mild; expensive reagent.
TEMPO / NaOCl	Oxoammonium cation	85–92%	1–3 hours	High (Process)	Green, cost-effective; requires strict pH control.
Activated MnO₂	Mn(IV) surface sites	80–88%	12–24 hours	Medium	Trivial workup; requires large mass excess.

Experimental Protocols (Self-Validating Systems)

Protocol A: Dess-Martin Periodinane (DMP) Oxidation (Bench-Scale Discovery)

Ideal for rapid, small-scale synthesis where yield and purity are prioritized over reagent cost.

Causality & Critical Parameters: Water must be strictly excluded to prevent the hydrolysis of DMP into inactive iodoxybenzoic acid (IBX) derivatives. The reaction is self-indicating; the clear solution often becomes cloudy as the byproduct (a reduced iodine(III) species) precipitates.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 3-methyl-4-(trifluoromethyl)benzyl alcohol (1.0 equiv, e.g., 5.0 mmol) in anhydrous dichloromethane (DCM, 0.2 M).

• Addition: Cool the solution to 0 °C using an ice bath. Add Dess-Martin Periodinane (1.15 equiv) portion-wise over 5 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 1–2 hours.

• In-Process Control (IPC): Monitor by TLC (Hexanes/Ethyl Acetate 4:1). The aldehyde product will run significantly higher (higher Rf) than the starting alcohol.

• Quenching (Self-Validation): Once complete, dilute the mixture with diethyl ether. Add an equal volume of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Rationale: The thiosulfate reduces unreacted DMP and iodine byproducts, while the bicarbonate neutralizes the liberated acetic acid.

• Workup: Stir vigorously for 15 minutes until the organic layer is completely clear. Separate the layers, extract the aqueous phase with ether, wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: TEMPO/NaOCl (Anelli's Oxidation) (Process Scale-Up)

Ideal for multi-gram to kilogram scale-up due to low cost and low toxicity of reagents.

Causality & Critical Parameters: This is a biphasic reaction requiring high shear stirring for optimal mass transfer. The pH of the aqueous phase must be buffered to ~9.5. If the pH drops below 8, toxic chlorine gas can form and over-oxidation accelerates; if it exceeds 10, the active oxoammonium species degrades 4. KBr is essential to overcome the deactivating effect of the -CF₃ group 2.

Step-by-Step Methodology:

• Preparation: Dissolve the starting alcohol (1.0 equiv, e.g., 50 mmol) in DCM (150 mL).

• Catalyst Addition: Add TEMPO (0.01 equiv) and KBr (0.1 equiv) dissolved in a minimal amount of water (5 mL). Cool the biphasic mixture to 0–5 °C.

• Oxidant Preparation: Prepare a solution of aqueous NaOCl (commercial bleach, 1.1 equiv). Adjust the pH of the NaOCl solution to 9.5 by adding solid NaHCO₃.

• Addition: Add the buffered NaOCl solution dropwise via an addition funnel over 30 minutes, maintaining the internal temperature below 10 °C.

• Reaction: Stir vigorously at 0–5 °C for 1 hour.

• Quenching (Self-Validation): Check the mixture with starch-iodide paper. Quench any remaining oxidant by adding 10 mL of saturated aqueous Na₂S₂O₃. The starch-iodide test must turn negative.

• Workup: Separate the organic layer. Extract the aqueous layer twice with DCM. Wash the combined organics with 1M HCl (to remove TEMPO), then brine. Dry over Na₂SO₄ and concentrate.

Protocol C: Activated MnO₂ Oxidation (Robust / Heterogeneous)

Ideal for environments where moisture-free conditions are difficult to maintain or simple filtration-based workups are preferred.

Causality & Critical Parameters: Because the -CF₃ group withdraws electron density, the benzylic radical intermediate formed during the MnO₂ SET process is destabilized. Therefore, a large excess of highly active MnO₂ is required to drive the reaction to completion.

Step-by-Step Methodology:

• Preparation: Dissolve the alcohol (1.0 equiv) in a non-polar solvent such as chloroform or toluene (0.1 M).

• Addition: Add activated MnO₂ (10 to 15 equiv). Note: The MnO₂ must be freshly activated (e.g., heated to 120 °C overnight) for optimal results.

• Reaction: Equip the flask with a reflux condenser and heat to 60 °C. Stir vigorously for 12–24 hours.

• In-Process Control (IPC): Monitor closely by GC-MS or TLC.

• Workup (Self-Validation): Cool to room temperature. Filter the heterogeneous mixture through a pad of Celite to remove the manganese salts. Wash the Celite pad thoroughly with ethyl acetate until no UV-active material elutes. Concentrate the filtrate to afford the pure aldehyde.

Process Workflow & Decision Logic

Decision matrix for selecting the optimal oxidation protocol based on scale and laboratory constraints.

Product Storage & Handling

Purified 3-methyl-4-(trifluoromethyl)benzaldehyde is susceptible to air oxidation over time. Prompt workup is required. For long-term storage, flush the storage vial with an inert atmosphere (Nitrogen or Argon), seal tightly, and store at 2–8 °C protected from light. For bulk storage, the addition of a trace amount of an antioxidant (e.g., hydroquinone) is highly recommended to prevent degradation into the corresponding benzoic acid 1.

References

• BenchChem Technical Support. "Preventing over-oxidation during 3-(Trifluoromethyl)benzaldehyde synthesis - Troubleshooting Guide". BenchChem. 1

• Cole, K. P., et al. "Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes". Organic Process Research & Development (PMC). 4

• "TEMPO-Mediated Oxidations: Conversion of Alcohols to Aldehydes and Ketones". Comprehensive Organic Synthesis. 2

• Li, J., et al. "Understanding of the Oxidation Behavior of Benzyl Alcohol by Peroxymonosulfate via Carbon Nanotubes Activation". ACS Catalysis, 2020. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting common impurities in 3-Methyl-4-(trifluoromethyl)benzaldehyde reactions

Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I have designed this portal to provide researchers, process chemists, and drug development professionals with field-proven, mechanistically grounded solutions for troubleshooting reactions involving 3-Methyl-4-(trifluoromethyl)benzaldehyde (CAS: 951232-01-2) .

Because the trifluoromethyl (-CF 3​ ) group is strongly electron-withdrawing, it fundamentally alters the electronic landscape of the aromatic ring and the aldehyde moiety. This makes the molecule highly susceptible to specific side reactions, such as over-oxidation and nucleophilic solvent adduction. This guide synthesizes causality-driven troubleshooting, quantitative data, and self-validating protocols to ensure high-fidelity synthesis.

I. Reaction Pathway & Impurity Mapping

To effectively troubleshoot, we must first map the divergent pathways that lead to common impurities during the synthesis of 3-Methyl-4-(trifluoromethyl)benzaldehyde from its corresponding benzyl alcohol.

Reaction pathways and common impurities in 3-Methyl-4-(trifluoromethyl)benzaldehyde synthesis.

II. Quantitative Impurity Profiling

The choice of oxidation methodology directly dictates the impurity profile. Below is a quantitative comparison of common oxidation strategies applied to 3-methyl-4-(trifluoromethyl)benzyl alcohol.

Oxidation Methodology	Target Aldehyde Yield (%)	Carboxylic Acid Impurity (%)	MTM Ether Impurity (%)	Mechanistic Notes
KMnO 4​ (Aqueous)	< 40%	> 50%	0%	Uncontrolled over-oxidation due to aldehyde hydration[1].
Swern Oxidation	85 - 90%	< 1%	2 - 8%	Highly sensitive to temperature and reagent addition timing[2].
TEMPO / NaOCl (Anelli)	92 - 96%	< 2%	0%	Highly selective radical oxidation; prevents gem-diol oxidation[3].
PCC (Corey-Suggs)	80 - 85%	< 5%	0%	Generates toxic chromium waste; difficult product isolation.

III. Troubleshooting FAQs: Resolving Specific Impurities

Q1: My oxidation reaction is producing a significant amount of 3-methyl-4-(trifluoromethyl)benzoic acid. What is the mechanistic cause, and how can I prevent this over-oxidation? Causality & Solution: The strong electron-withdrawing nature of the para-CF 3​ group makes the target aldehyde highly electrophilic. In aqueous oxidizing conditions (like unbuffered NaOCl or KMnO 4​ ), the aldehyde rapidly hydrates to form a gem-diol. Oxidizing agents readily attack this gem-diol, converting it into the carboxylic acid[1]. To prevent this: You must either use strictly anhydrous conditions (e.g., Swern oxidation) or utilize an oxidant that is sterically or electronically incapable of oxidizing gem-diols. TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl) is the premier choice here, as the bulky oxoammonium active species selectively oxidizes primary alcohols but reacts sluggishly with hydrated aldehydes[4].

Q2: I am using the Swern oxidation protocol, but my LC-MS shows a higher molecular weight byproduct, and the product has a distinct sulfur odor. What went wrong? Causality & Solution: You are observing the formation of a methylthiomethyl (MTM) ether ( R−O−CH2​−S−CH3​ ). In a Swern oxidation, dimethyl sulfoxide (DMSO) is activated by oxalyl chloride to form a chlorosulfonium salt. If you add your amine base (triethylamine) before your starting alcohol has fully reacted with this intermediate, the base deprotonates the chlorosulfonium salt to form a thium ylide. This ylide then reacts with your unconsumed alcohol to form the MTM ether[2]. To prevent this: Ensure the alcohol is stirred with the activated DMSO at -78 °C for at least 30–45 minutes to guarantee complete intermediate formation before adding triethylamine.

Q3: After successful synthesis, I purified the aldehyde and stored it in methanol. A week later, NMR showed a massive new impurity peak. What happened? Causality & Solution: You have inadvertently synthesized an acetal. Because 3-Methyl-4-(trifluoromethyl)benzaldehyde is highly electrophilic, it will spontaneously react with nucleophilic solvents like methanol or ethanol to form hemiacetals and full acetals, especially if trace amounts of acid (even from ambient CO 2​ or silica gel carryover) are present. To prevent this: Never store electron-deficient benzaldehydes in alcoholic solvents. Store the neat compound under an inert argon atmosphere at 4 °C, or dissolve it in non-nucleophilic solvents like hexanes, toluene, or dichloromethane.

IV. Self-Validating Experimental Protocol: TEMPO-Mediated Oxidation

To bypass the sulfur impurities of the Swern oxidation and the over-oxidation risks of transition metals, the Anelli-modified TEMPO oxidation is the industry standard. This protocol is designed as a self-validating system : it contains built-in visual and chemical checkpoints to ensure the reaction is proceeding correctly without forming impurities.

Reagents:

• 3-Methyl-4-(trifluoromethyl)benzyl alcohol (1.0 eq, 10 mmol)

• TEMPO (0.01 eq, 0.1 mmol)

• Potassium Bromide (KBr) (0.1 eq, 1.0 mmol)

• Sodium Hypochlorite (NaOCl) (1.1 eq, 11 mmol, 0.5 M aqueous solution)

• Sodium Bicarbonate (NaHCO 3​ ) (Sufficient to buffer NaOCl to pH 8.5–9.0)

• Dichloromethane (DCM) (30 mL)

Step-by-Step Methodology:

• Substrate & Catalyst Assembly: Dissolve the benzyl alcohol substrate in 30 mL of DCM in a round-bottom flask. Add TEMPO and KBr dissolved in 5 mL of distilled water.

  • Causality: KBr acts as a critical co-catalyst. It reacts with NaOCl to form HOBr, which oxidizes TEMPO to the active oxoammonium ion orders of magnitude faster than HOCl, suppressing side reactions[3].

• pH Calibration (Critical Checkpoint): Pre-treat your aqueous NaOCl solution with NaHCO 3​ until the pH is strictly between 8.5 and 9.0.

  • Causality: If pH < 8, toxic and unselective chlorine gas/HOCl forms. If pH > 10, aldehyde hydration accelerates, leading to the carboxylic acid impurity.

• Oxidant Addition & Visual Validation: Cool the biphasic mixture to 0 °C. Add the buffered NaOCl dropwise over 20 minutes with vigorous stirring.

  • Self-Validation Checkpoint: The organic layer will initially be orange/red (resting TEMPO). As NaOCl is added, it will flash yellow (active oxoammonium ion) and quickly return to pale orange as the alcohol reduces it. When the alcohol is entirely consumed, the organic layer will remain a persistent, distinct yellow. This visual cue confirms reaction completion without over-oxidizing.

• Quenching: Immediately upon observing the persistent yellow color (typically 10 mins post-addition), quench the reaction by adding 10 mL of saturated aqueous sodium thiosulfate (Na 2​ S 2​ O 3​ ).

  • Self-Validation Checkpoint: The yellow color will instantly dissipate as the remaining oxoammonium species and hypochlorite are destroyed, locking the product profile and preventing late-stage acid formation.

• Isolation: Separate the organic layer, extract the aqueous layer twice with DCM, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield the pure 3-Methyl-4-(trifluoromethyl)benzaldehyde.

V. References

• Benchchem. "Preventing over-oxidation during 3-(Trifluoromethyl)benzaldehyde synthesis." Benchchem Technical Support. Available at:

• Master Organic Chemistry. "Swern Oxidation of Alcohols To Aldehydes and Ketones." Master Organic Chemistry. Available at:

• ACS Sustainable Chemistry & Engineering. "Tuning the Reactivity of TEMPO during Electrocatalytic Alcohol Oxidations in Room-Temperature Ionic Liquids." American Chemical Society. Available at:

• ACS Catalysis. "TEMPO in Chemical Transformations: From Homogeneous to Heterogeneous." American Chemical Society. Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Temperature for 3-Methyl-4-(trifluoromethyl)benzaldehyde Condensation

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 3-Methyl-4-(trifluoromethyl)benzaldehyde (CAS: 951232-01-2) 1[1].

Condensation reactions (such as Knoevenagel, Aldol, and Schiff base formations) involving this specific aldehyde are notoriously sensitive to temperature. The causality behind this sensitivity lies in the molecule's unique electronic and steric profile:

• High Electrophilicity: The para-trifluoromethyl (-CF3) group is strongly electron-withdrawing via inductive (-I) and mesomeric effects, making the carbonyl carbon highly reactive and prone to side reactions (e.g., Cannizzaro disproportionation) at high temperatures.

• Steric Hindrance: The ortho-methyl (3-methyl) group creates a physical barrier around the carbonyl carbon, often preventing bulky nucleophiles from attacking at lower temperatures.

Balancing these thermodynamic and kinetic competing factors is the key to maximizing your reaction yields.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my Knoevenagel condensation stall at room temperature despite the electron-withdrawing -CF3 group? A: While the -CF3 group increases electrophilicity, the adjacent 3-methyl group creates a significant steric barrier. At standard room temperature (20–25 °C), the activation energy required for bulky active methylene compounds (e.g., malononitrile) to attack the hindered carbonyl is often too high. Troubleshooting:

• Kinetic Approach: Elevate the temperature using microwave-assisted heating at 100 °C. This reduces reaction times from hours to minutes while bypassing the steric barrier before side reactions can dominate 2[2].

• Thermodynamic Approach: If room temperature must be maintained, transition to highly active, specialized catalysts like surface-immobilized ZnNx sites. These catalysts dually activate both the aldehyde and the nitrile substrates, allowing quantitative conversion without extra heat 3[3].

Q2: In Aldol condensations, increasing the temperature to drive the reaction causes a black, tarry mixture. How can I optimize this? A: The extreme electrophilicity of the -CF3 substituted benzaldehyde makes it highly prone to uncontrolled oligomerization and side reactions at elevated temperatures under basic conditions. Troubleshooting: Aldol condensations for trifluoromethylbenzaldehydes must be strictly controlled at 20–25 °C. To compensate for the lower kinetic energy, you must extend the reaction time (e.g., up to 48 hours) and use a controlled, non-nucleophilic amine base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in an organic solvent like tetrahydrofuran (THF) 4[4].

Q3: What is the optimal temperature profile for Schiff base (imine) synthesis with this aldehyde? A: Schiff base formation requires the elimination of water. While the initial nucleophilic addition of the amine can occur at room temperature, the subsequent dehydration step is endothermic. Troubleshooting: Utilize a biphasic temperature approach. Initiate the reaction at room temperature to allow the hemiaminal intermediate to form, then reflux the mixture (e.g., in a methanol-chloroform blend at 60–80 °C) for 1–2 hours. This thermal push drives off water and shifts the equilibrium toward the stable imine 5[5].

Part 2: Quantitative Data Summary

The following table summarizes the optimized temperature parameters based on the specific condensation pathway chosen:

Reaction Type	Nucleophile	Optimal Temp (°C)	Time	Catalyst / Base	Yield Expectation
Knoevenagel (Microwave)	Active Methylene	100 °C	20–30 min	Pd(OAc)2 / K2CO3	Moderate to High[2]
Knoevenagel (Batch/Flow)	Malononitrile	20–25 °C	1–2 hours	Immobilized ZnNx	Quantitative (>95%)[3]
Aldol Condensation	Acetaldehyde	20–25 °C	48 hours	DBU (in THF)	High (>90% purity)[4]
Schiff Base Formation	Hydrazides/Amines	60–80 °C (Reflux)	1–2 hours	None (MeOH/CHCl3)	Good to Excellent[5]

Part 3: Mechanistic Workflow Diagram

Thermodynamic and kinetic temperature optimization pathways for 3-Methyl-4-(CF3)benzaldehyde.

Part 4: Experimental Protocols

Protocol A: Microwave-Assisted Knoevenagel Condensation (100 °C)

Causality: Microwave irradiation provides rapid kinetic energy to overcome the steric hindrance of the 3-methyl group without allowing time for thermodynamic side reactions to occur[2].

• Combine 3-Methyl-4-(trifluoromethyl)benzaldehyde (1.45 mmol) and the active methylene compound in a microwave-safe reaction vessel.

• Add the appropriate catalyst (e.g., 5% Pd(OAc)2) and base (e.g., K2CO3) in a solvent mixture (e.g., AcOH:EtOH:H2O).

• Seal the vessel and irradiate under microwave heating strictly at 100 °C for 20 minutes.

• Self-Validation: Monitor the reaction via TLC. The disappearance of the aldehyde spot confirms the steric barrier has been bypassed.

• Cool to room temperature and purify the residue via column chromatography (e.g., ethyl acetate/toluene gradient).

Protocol B: Room-Temperature Aldol Condensation (20–25 °C)

Causality: Maintaining a strict 20–25 °C environment prevents the highly electrophilic -CF3 activated carbonyl from undergoing disproportionation or oligomerization, while the extended 48-hour timeframe compensates for the lower kinetic energy[4].

• In a four-necked flask, dissolve 3-Methyl-4-(trifluoromethyl)benzaldehyde (0.1 mol) in 68.0 mL of tetrahydrofuran (THF).

• Add 1,8-diazabicycloundecen-7-ene (DBU, 0.02 mol) as the basic catalyst.

• Slowly add freshly distilled acetaldehyde (0.25 mol) while stirring.

• Maintain the reaction strictly at room temperature (20–25 °C) for 48 hours.

• Self-Validation: Perform HPLC sampling every 12 hours. Terminate the reaction exactly when the starting material disappears to prevent over-reaction.

Protocol C: Reflux-Driven Schiff Base Synthesis (60–80 °C)

Causality: The initial room temperature phase allows the nucleophilic addition to form the hemiaminal, while the subsequent reflux phase provides the thermodynamic push required for the endothermic dehydration step, shifting the equilibrium toward the stable imine[5].

• Dissolve equimolar amounts (10.0 mmol) of the amine/hydrazide and 3-Methyl-4-(trifluoromethyl)benzaldehyde in 40 mL of a methanol-chloroform mixture (1:1 v/v).

• Stir at room temperature for 30 minutes to initiate hemiaminal formation.

• Heat the solution to reflux (approx. 60–80 °C depending on the exact solvent ratio) for 80 minutes to drive the endothermic dehydration step.

• Self-Validation: Allow the mixture to cool and freely crystallize at room temperature. The formation of white, needle-like crystals indicates successful dehydration and product stability.

• Filter the resulting crystals, wash with ether, and dry in open air.

References

• AKSci | 951232-01-2 3-Methyl-4-(trifluoromethyl)benzaldehyde | 1

• NIH/PMC | Facile One-Pot Fischer–Suzuki–Knoevenagel Microwave-Assisted Synthesis of Fluorescent 5-Aryl-2-Styryl-3H-Indoles | 2

• ACS Publications | Surface-Immobilized ZnNx Sites as High-Performance Catalysts for Continuous Flow Knoevenagel Condensation in Water | 3

• Google Patents | CN106748695B - Preparation method of m-trifluoromethyl cinnamaldehyde | 4

• MDPI | Antimicrobial Activity and Urease Inhibition of Schiff Bases Derived from Isoniazid and Fluorinated Benzaldehydes and of Their Copper(II) Complexes | 5

Sources

• 1. 951232-01-2 3-Methyl-4-(trifluoromethyl)benzaldehyde AKSci 9381CY [aksci.com]
• 2. Facile One-Pot Fischer–Suzuki–Knoevenagel Microwave-Assisted Synthesis of Fluorescent 5-Aryl-2-Styryl-3H-Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN106748695B - Preparation method of m-trifluoromethyl cinnamaldehyde - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Handling Moisture-Sensitive Electron-Deficient Benzaldehydes

Target Analyte: 3-Methyl-4-(trifluoromethyl)benzaldehyde Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Portal. Electron-deficient benzaldehydes are notorious for their instability in ambient atmospheric conditions. This guide synthesizes mechanistic theory with field-proven laboratory protocols to help you troubleshoot, recover, and maintain the integrity of 3-Methyl-4-(trifluoromethyl)benzaldehyde during your synthetic workflows.

Mechanistic Overview: The Causality of Moisture Sensitivity

To handle 3-Methyl-4-(trifluoromethyl)benzaldehyde effectively, one must first understand the structural causality behind its reactivity. The trifluoromethyl ( −CF3​ ) group is a powerful electron-withdrawing group (EWG). Through strong inductive effects, it pulls electron density away from the aromatic ring.

When positioned para to the aldehyde, this electron deficiency is transmitted directly to the carbonyl carbon, drastically intensifying its partial positive charge ( δ+ ). This heightened electrophilicity lowers the kinetic barrier for nucleophilic attack by ambient moisture ( H2​O ). Thermodynamically, the equilibrium shifts heavily away from the active carbonyl and toward the formation of a stable gem-diol (hydrate) [1]. Because the carbonyl is functionally "masked" by water, the reagent becomes inert in standard downstream applications like Wittig reactions or reductive aminations.

Troubleshooting FAQs

Q1: My 3-Methyl-4-(trifluoromethyl)benzaldehyde appears as a viscous oil or white solid instead of a free-flowing liquid, and the 1H NMR shows a peak at ~6.0 ppm instead of ~10.0 ppm. What went wrong? A1: Your aldehyde has absorbed ambient moisture and converted into its gem-diol hydrate. The peak at ~6.0 ppm corresponds to the CH(OH)2​ proton of the hydrate, whereas the active aldehyde CHO proton appears sharply at ~10.0 ppm. The physical state change is a direct macroscopic result of the hydrogen-bonding networks formed by the new hydroxyl groups.

Q2: Can I just use the hydrate directly in my reactions and adjust the stoichiometry? A2: Generally, no. While some aqueous reactions might slowly re-establish an equilibrium, most anhydrous organometallic (e.g., Grignard) or ylide (e.g., Wittig) reactions will fail. The hydrate will act as an acid, quenching your basic reagents before any nucleophilic addition can occur. Furthermore, the molecular weight of the hydrate is 18 g/mol higher, causing severe stoichiometry errors if weighed as the pure aldehyde [3].

Q3: How do I reverse this hydration and recover the active aldehyde? A3: Hydration is fully reversible. You must drive the equilibrium back to the carbonyl by physically or chemically removing water. This is typically achieved via azeotropic distillation (using toluene) or by dissolving the compound in a dry organic solvent and trapping the water with activated molecular sieves [2].

Quantitative Comparison of Dehydration Methods

To select the appropriate recovery method, consult the data table below comparing standard dehydration techniques.

Method	Reagents / Equipment	Time Required	Recovery Efficiency	Best Used For
Azeotropic Distillation	Toluene, Dean-Stark Trap	2–4 hours	> 99%	Bulk recovery, heavily hydrated/solidified samples
Molecular Sieves	3Å or 4Å Sieves, Dry DCM	12–24 hours	~ 95%	Small scale, routine maintenance of dry stock solutions
Vacuum Desiccation	P2​O5​ , Vacuum Desiccator	24–48 hours	~ 90%	Mild hydration, heat-sensitive analogs

Self-Validating Experimental Protocols

Protocol A: Azeotropic Distillation (Bulk Dehydration)

Causality: Toluene forms a minimum-boiling binary azeotrope with water. By boiling the mixture, water is carried into the vapor phase at a lower temperature than its standard boiling point and physically separated from the reaction matrix [2].

• Setup: Combine the hydrated 3-Methyl-4-(trifluoromethyl)benzaldehyde with anhydrous toluene (approx. 10 mL per gram of aldehyde) in a round-bottom flask. Attach a Dean-Stark trap filled with dry toluene, and top it with a reflux condenser.

• Execution: Heat the mixture to reflux (approx. 110 °C). The toluene-water azeotrope will vaporize, condense, and fall into the trap. Because water is denser than toluene and immiscible, it will phase-separate at the bottom of the trap.

• Validation (Self-Validating Step): Monitor the water level in the Dean-Stark trap. The protocol is validated as complete when the volume of water at the bottom of the trap remains strictly constant for 30 minutes, and the condensing liquid drops appear completely clear (no longer cloudy with water emulsions).

• Isolation: Cool the flask, concentrate the toluene under reduced pressure, and immediately flush the flask with inert argon to prevent re-hydration.

Protocol B: Chemical Drying via Molecular Sieves (In-Situ Maintenance)

Causality: 3Å and 4Å molecular sieves feature precisely sized pores that trap small water molecules (kinetic diameter ~2.65 Å) while completely excluding the larger benzaldehyde molecules, driving the equilibrium toward the active carbonyl.

• Preparation: Activate 3Å or 4Å molecular sieves by heating them in a vacuum oven at 250 °C for 12 hours. Cool under an argon atmosphere.

• Execution: Dissolve the hydrated aldehyde in a dry, non-reactive solvent (e.g., anhydrous dichloromethane). Add the activated sieves (approx. 20% w/v) to the solution. Seal the flask under argon and let it stand undisturbed for 12–24 hours.

• Validation (Self-Validating Step): Withdraw a 0.1 mL aliquot, evaporate the solvent, and run a 1H NMR in CDCl3​ . The dehydration is validated when the gem-diol peak at ~6.0 ppm completely disappears and the sharp aldehyde singlet at ~10.0 ppm is fully restored.

• Isolation: Filter the solution through a pad of dry Celite to remove the sieves, then remove the solvent in vacuo.

Mechanistic & Workflow Visualization

The following diagram maps the logical relationship between the active electrophile, its degradation via ambient moisture, and the targeted laboratory workflows used to reverse the process.

Fig 1: Reversible hydration pathway of electron-deficient benzaldehydes and dehydration workflows.

References

• 19.6: Nucleophilic Addition of Water- Hydration Chemistry LibreTexts[Link]

• Azeotropic distillation Wikipedia[Link]

• Formation of Hydrates from Aldehydes and Ketones Organic Chemistry Tutor[Link]

Reference Data & Comparative Studies

Comprehensive NMR Assignment Guide for 3-Methyl-4-(trifluoromethyl)benzaldehyde: 1D Predictive vs. 2D Multi-Nuclear Workflows

Assigning the 1 H and 13 C NMR spectra of heavily substituted fluorinated aromatics like 3-Methyl-4-(trifluoromethyl)benzaldehyde (CAS: 951232-01-2) presents a unique analytical challenge. The juxtaposition of a strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group and a sterically demanding, electron-donating methyl ( −CH3​ ) group on a benzaldehyde core creates complex shielding environments.

As a Senior Application Scientist, I have designed this guide to objectively compare traditional empirical prediction methods against comprehensive multi-nuclear 2D workflows, providing a self-validating experimental protocol for definitive structural elucidation.

Comparative Analytical Workflows

When approaching complex fluorinated aromatics, researchers typically choose between two analytical pathways:

• Method A: 1D Empirical/Predictive NMR ( 1 H, 13 C)

  • Mechanism: Relies on standard substituent additivity rules (e.g., Pretsch rules) to calculate theoretical chemical shifts[1].

  • Performance: Fast and computationally inexpensive. However, it frequently fails to accurately predict the exact chemical shifts of crowded quaternary carbons (C3, C4) because steric hindrance alters the local geometry, overriding purely electronic inductive effects.

• Method B: Comprehensive Multi-Nuclear & 2D NMR ( 1 H, 13 C, 19 F, HSQC, HMBC)

  • Mechanism: Utilizes heteronuclear scalar coupling ( JCF​ ) and through-bond magnetization transfer to map the molecule[2].

  • Performance: The gold standard. By integrating 19 F NMR as an internal anchor, this method creates a self-validating loop where 2D cross-peaks confirm the 1D spatial hypotheses, eliminating assignment ambiguity.

Experimental Protocol: A Self-Validating System

To ensure a self-validating system, the protocol must account for the unique relaxation physics of fluorinated carbons. Do not treat this as a standard proton-carbon acquisition.

Step-by-Step Methodology

• Sample Preparation: Dissolve 25 mg of the analyte in 0.6 mL of deuterated chloroform ( CDCl3​ ). Add Tetramethylsilane (TMS) as the 0.00 ppm internal standard for 1 H/ 13 C, and Trichlorofluoromethane ( CFCl3​ ) as the 0.00 ppm standard for 19 F.

  • Causality: CFCl3​ provides an unambiguous, universally recognized anchor for fluorine chemical shifts, preventing referencing errors that plague fluorinated aromatic literature[3].

• Spectrometer Setup: Utilize a 400 MHz or 500 MHz spectrometer equipped with a multinuclear cryoprobe tuned to 1 H, 13 C, and 19 F frequencies.

• Acquisition Parameters (The Causality of D1​ ): For 13 C NMR, fluorinated quaternary carbons (C4, −CF3​ ) exhibit exceptionally long longitudinal relaxation times ( T1​ ) because they lack directly attached protons to facilitate dipole-dipole relaxation[2].

  • Action: Set a prolonged relaxation delay ( D1​≥3.0 seconds) and use a 30∘ excitation pulse. Failing to do this will result in the C4 and −CF3​ signals vanishing into the baseline noise.

• 2D Validation: Acquire gradient-selected HMBC (Heteronuclear Multiple Bond Correlation).

  • Action: Trace the 3JCH​ couplings from the −CH3​ protons to C2 and C4. This definitively locks the eastern hemisphere of the carbon skeleton in place, validating the 1D assignments.

Quantitative Data & Spectral Assignments

The following tables summarize the validated spectral assignments, integrating empirical baseline data with heteronuclear coupling constants.

Table 1: 1 H NMR Data (400 MHz, CDCl3​ )

Position	Shift (ppm)	Multiplicity	J (Hz)	Integration	Assignment Causality
CHO	10.05	s	-	1H	Extreme deshielding driven by carbonyl magnetic anisotropy.
H2	7.79	d	1.5	1H	Deshielded by ortho -CHO ( −M effect); fine meta coupling to H6.
H6	7.74	dd	8.0, 1.5	1H	Ortho to -CHO; ortho coupling to H5, meta coupling to H2.
H5	7.71	d	8.0	1H	Ortho to −CF3​ ; ortho coupling to H6.
CH3	2.55	br s	~1.5 ( JHF​ )	3H	Benzylic position; fine through-space/5-bond coupling to −CF3​ .

Table 2: 13 C NMR Data (100 MHz, CDCl3​ )

Position	Shift (ppm)	Multiplicity	JCF​ (Hz)	Assignment Causality
C7 (CHO)	191.5	s	-	Carbonyl carbon resonance.
C1	140.6	s	-	Quaternary carbon, ipso to the aldehyde group.
C4	136.5	q	32.0	Quaternary carbon, split by strong 2JCF​ coupling to −CF3​ .
C3	135.1	q	~2.0	Quaternary carbon, ipso to −CH3​ , weak 3JCF​ to −CF3​ .
C2	130.8	s	-	Aromatic CH, meta to −CF3​ .
C6	130.0	s	-	Aromatic CH, meta to −CF3​ .
C9 (CF3)	124.0	q	273.0	Trifluoromethyl carbon, massive 1JCF​ splitting.
C5	122.9	q	3.8	Aromatic CH, ortho to −CF3​ , distinct 3JCF​ splitting.
C8 (CH3)	19.5	q	~2.0	Methyl carbon, fine 4JCF​ or through-space coupling.

Mechanistic Insights & Causality

To truly master the interpretation of this molecule, one must understand the physical chemistry driving these spectral outputs:

• Scalar Coupling ( JCF​ ) as an Internal Ruler: The −CF3​ group acts as a built-in isotopic label. The carbon directly attached to the fluorines is split into a massive quartet ( 1JCF​≈273 Hz). The adjacent aromatic carbon (C4) shows a 2JCF​ of ≈32 Hz, while the ortho carbon (C5) shows a 3JCF​ coupling of ≈3.8 Hz. This predictable decay of coupling constants over distance is the ultimate self-validating tool for assigning the carbon skeleton without relying on predictive software[3].

• Magnetic Anisotropy & Electronic Pull: The carbonyl oxygen of the aldehyde group draws electron density via the resonance ( −M ) effect, but its π -system also creates a localized magnetic field. This strongly deshields the ortho protons (H2 and H6), pushing them significantly downfield to ≈7.7−7.8 ppm[2].

Workflow Visualization

The following diagram maps the logical progression of the self-validating NMR assignment strategy, demonstrating how empirical predictions are ultimately subordinated to physical 2D correlation data.

Fig 1: Self-validating NMR workflow integrating 1D multi-nuclear acquisition and 2D HMBC correlation.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data (5th ed.). Springer.[Link]

• Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. (2018). The Journal of Organic Chemistry (ACS Publications).[Link]

Sources

• 1. vitalsource.com [vitalsource.com]
• 2. Wiley-VCH - Spectrometric Identification of Organic Compounds [wiley-vch.de]
• 3. pubs.acs.org [pubs.acs.org]

GC-MS fragmentation pattern analysis of 3-Methyl-4-(trifluoromethyl)benzaldehyde

Advanced GC-MS Fragmentation Pattern Analysis of 3-Methyl-4-(trifluoromethyl)benzaldehyde: A Platform Comparison Guide

As pharmaceutical and agrochemical industries increasingly rely on fluorinated building blocks to enhance metabolic stability and lipophilicity, the accurate structural elucidation of intermediates like 3-Methyl-4-(trifluoromethyl)benzaldehyde (CAS: 138511-13-8) becomes critical.

This guide provides an objective comparison of analytical mass spectrometry platforms—Standard Single Quadrupole GC-EI-MS, GC-CI-MS, and High-Resolution GC-TOF-MS—evaluating their performance, causality in experimental design, and data output for the analysis of this specific fluorinated aromatic aldehyde.

The Causality of Fragmentation: 3-Methyl-4-(trifluoromethyl)benzaldehyde

To select the appropriate analytical platform, one must first understand the intrinsic gas-phase thermodynamics of the analyte. 3-Methyl-4-(trifluoromethyl)benzaldehyde (C₉H₇F₃O, Exact Mass: 188.0449 Da) exhibits a highly characteristic fragmentation pattern under standard 70 eV Electron Ionization (EI).

The 70 eV energy is universally utilized because it corresponds to the de Broglie wavelength of organic bonds, maximizing ionization efficiency and ensuring reproducibility against standard libraries[1]. However, aldehydes are notorious for yielding weak molecular ions ([M]⁺) under EI due to the rapid, thermodynamically favorable α -cleavage of the aldehydic hydrogen.

Key Fragmentation Pathways:

• m/z 188 ([M]⁺): The molecular ion is typically low in abundance.

• m/z 187 ([M-H]⁺): The loss of the aldehydic hydrogen forms a highly stabilized acylium ion. This is the dominant α -cleavage pathway.

• m/z 159 ([M-CHO]⁺): Loss of the formyl radical (29 Da) yields a substituted phenyl cation.

• m/z 119 ([M-CF₃]⁺): The cleavage of the strong C-CF₃ bond (loss of 69 Da) is driven by the formation of a stable aromatic system, though it requires significant internal energy.

Fig 1: Primary EI fragmentation pathways of 3-Methyl-4-(trifluoromethyl)benzaldehyde.

Analytical Platform Comparison

Depending on the research phase—from routine QA/QC to complex metabolite profiling—laboratories must balance sensitivity, mass accuracy, and cost.

A. Single Quadrupole GC-EI-MS (The Workhorse)

• Mechanism: Utilizes a standard quadrupole mass filter with 70 eV hard ionization.

• Performance: Excellent for routine purity checks and library matching (e.g., NIST). However, it is limited to nominal mass resolution (unit mass), meaning it cannot differentiate between isobaric interferences in complex matrices[2].

B. Single Quadrupole GC-CI-MS (The Confirmatory Tool)

• Mechanism: Chemical Ionization (CI) uses a reagent gas (methane or isobutane) to softly protonate the analyte, transferring less internal energy[3].

• Performance: Solves the "missing molecular ion" problem inherent to aldehydes. It reliably produces a strong [M+H]⁺ peak at m/z 189, essential for confirming the molecular weight of synthesized derivatives.

C. High-Resolution GC-TOF-MS (The Elucidator)

• Mechanism: Time-of-Flight (TOF) analyzers measure the exact time ions take to travel a flight tube, providing high-resolution exact mass data (>7000 FWHM)[4].

• Performance: Superior for untargeted screening and identifying unknown impurities. By utilizing a continuous lock mass, TOF-MS achieves sub-5 ppm mass accuracy, allowing for the calculation of definitive elemental compositions[1].

Table 1: Platform Performance Comparison Summary

Feature	GC-EI-MS (Single Quad)	GC-CI-MS (Single Quad)	GC-HR-TOF-MS
Ionization Energy	Hard (70 eV)	Soft (Proton Transfer)	Hard (70 eV) or Soft
Mass Accuracy	Nominal (~0.1 Da)	Nominal (~0.1 Da)	Exact Mass (< 5 ppm)
[M]⁺ Abundance	Low	High ([M+H]⁺)	Low (but highly accurate)
Primary Use Case	Routine QA/QC, Library Match	MW Confirmation	Unknown Elucidation
Relative Cost	$		$

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The choice of a DB-5MS column (5% phenyl / 95% dimethylpolysiloxane) is deliberate; its slight polarity perfectly accommodates the dipole moment introduced by the trifluoromethyl and aldehyde groups, preventing the peak tailing observed on purely non-polar columns[2].

Protocol A: Routine GC-EI-MS Analysis

• Sample Preparation: Dilute the analyte to 10 µg/mL in GC-grade hexane.

• GC Separation:

  • Column: Agilent J&W DB-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness)[2].

  • Injection: 1 µL, Split ratio 10:1, Inlet temperature 250°C.

  • Oven Program: Initial hold at 50°C for 1 min, ramp at 15°C/min to 280°C, hold for 5 min[1].

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Detection: Transfer line at 280°C. Ion source at 230°C. Acquire data in full scan mode (m/z 35–350) at 70 eV.

• Validation: Inject a standard alkane mixture (C8-C20) to calculate Retention Indices (RI) for cross-library validation[2].

Protocol B: High-Resolution GC-TOF-MS Analysis

• System Suitability: Tune the TOF mass spectrometer to achieve a resolution of >7000 (FWHM)[4].

• Lock Mass Calibration: Continuously infuse 2,4,6-tris(trifluoromethyl)-1,3,5-triazine into the outer source. This compound provides a highly stable reference ion at m/z 284.9949 , allowing the software to correct for thermal drift in real-time[4],[3].

• Acquisition: Run the same GC parameters as Protocol A. Acquire exact mass spectra at an acquisition rate of 10 spectra/s[4].

Fig 2: Comparative analytical workflow for GC-MS evaluation of fluorinated aldehydes.

Quantitative Data Summary: The Power of Exact Mass

The true advantage of GC-TOF-MS over Single Quadrupole systems becomes evident when analyzing the fragmentation data. While a single quad provides nominal mass, TOF-MS provides exact mass, reducing the list of possible empirical formulas for a fragment from dozens to just one.

Table 2: Exact Mass vs. Nominal Mass Accuracy for Major Fragments

Ion Assignment	Formula	Nominal Mass (Quad)	Calculated Exact Mass (Da)	Typical TOF-MS Observed (Da)	Mass Error (ppm)
[M]⁺	C₉H₇F₃O	188	188.0449	188.0453	< 2.5
[M-H]⁺	C₉H₆F₃O	187	187.0371	187.0368	< 2.0
[M-CHO]⁺	C₈H₆F₃	159	159.0422	159.0425	< 2.0
[M-CF₃]⁺	C₈H₇O	119	119.0497	119.0495	< 1.8

Data Interpretation: The sub-5 ppm mass error provided by the TOF-MS platform guarantees that the m/z 159 peak is definitively the loss of the formyl group (C₈H₆F₃) and not an isobaric interference from column bleed (e.g., siloxane fragments)[2].

Conclusion

For routine confirmation of 3-Methyl-4-(trifluoromethyl)benzaldehyde in controlled synthetic environments, the Single Quadrupole GC-EI-MS is highly capable and cost-effective. However, when dealing with complex biological matrices, degradation studies, or untargeted E&L (Extractables and Leachables) profiling, the GC-HR-TOF-MS platform is scientifically mandated. Its ability to utilize lock-mass calibration for exact mass determination transforms ambiguous nominal data into definitive structural proof.

References

• National Institutes of Health (NIH). "Determination of elemental compositions by gas chromatography/time-of-flight mass spectrometry using chemical and electron ionization." PMC. Available at:[Link]

• Waters Corporation. "Multi-Residue Analysis of Priority Pollutants in Surface Waters Using Exact Mass GC-TOF-MS." Waters Application Notes. Available at:[Link]

• Agilent Technologies. "GC/MS Approach for Analysis of Extractables and Leachables (E&L) in Complex Matrices." Agilent Application Notes. Available at:[Link]

Sources

• 1. Determination of elemental compositions by gas chromatography/time-of-flight mass spectrometry using chemical and electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. The Power of Exact Mass Measurement: An Example of Unknown Compound Identification | JEOL Resources [jeolusa.com]
• 4. waters.com [waters.com]

Steric hindrance comparison of 3-Methyl-4-(trifluoromethyl)benzaldehyde analogs

Steric Hindrance Comparison of 3-Methyl-4-(trifluoromethyl)benzaldehyde Analogs: A Technical Guide

As drug discovery and advanced materials development increasingly rely on precise conformational control, understanding the subtle interplay between steric bulk and electronic properties is paramount. The incorporation of the trifluoromethyl (–CF3) group is a cornerstone strategy in medicinal chemistry due to its high electronegativity, metabolic stability, and lipophilicity[1]. However, the –CF3 group possesses significant steric bulk, with a conformational A-value (~2.1–2.5 kcal/mol) comparable to an isopropyl group[2].

When a substituent is introduced adjacent to the –CF3 group—such as the methyl group in 3-Methyl-4-(trifluoromethyl)benzaldehyde (CAS 951232-01-2)[3]—the resulting steric clash restricts the rotation of the –CF3 moiety. This guide objectively compares the steric hindrance of 3-Methyl-4-(trifluoromethyl)benzaldehyde against its structural analogs, detailing how this localized steric clash modulates the macroscopic reactivity of the distant para-aldehyde group.

Part 1: Mechanistic Framework & Causality

To evaluate product performance, we must first understand the causality between steric hindrance and chemical reactivity. The electron-withdrawing power of the –CF3 group relies on both inductive (–I) and hyperconjugative (–R) effects. Hyperconjugation requires optimal orbital overlap between the C–F σ∗ antibonding orbitals and the aromatic π system.

When a bulky substituent occupies the 3-position (ortho to the –CF3 group), van der Waals repulsion forces the –CF3 group to rotate out of its energy-minimum conformation. This out-of-plane distortion disrupts hyperconjugative overlap, effectively dampening the electron-withdrawing influence of the –CF3 group on the aromatic ring. Consequently, the carbonyl carbon of the para-aldehyde group becomes less electron-deficient (less electrophilic), which directly reduces its reactivity in nucleophilic addition reactions.

Logical workflow linking 3-position steric bulk to CF3 rotation and aldehyde reactivity.

Part 2: Experimental Validation System

To provide a self-validating comparison of these analogs, we employ two orthogonal methodologies.

• Thermodynamic Validation (VT 19 F NMR): Variable-Temperature 19 F NMR is utilized to directly measure the rotational barrier ( ΔG‡ ) of the –CF3 group. Because 19 F is 100% naturally abundant and highly sensitive to its local steric environment, restricted rotation manifests as signal broadening or decoalescence into inequivalent fluorine signals at lower temperatures[4][5].

• Kinetic Validation (UV-Vis Spectrophotometry): The Knoevenagel condensation between the benzaldehyde analogs and malononitrile serves as a highly sensitive probe for aldehyde electrophilicity. By monitoring the reaction kinetics via UV-Vis, we can calculate the second-order rate constant ( k2​ ), which inversely correlates with the degree of steric-induced electronic dampening[6][7].

Parallel experimental workflows for thermodynamic and kinetic validation of steric hindrance.

Part 3: Step-by-Step Experimental Protocols

Protocol A: Determining CF3 Rotational Barrier via VT 19 F NMR

Purpose: To quantify the steric clash between the 3-position substituent and the 4-CF3 group.

• Sample Preparation: Dissolve 15 mg of the selected benzaldehyde analog in 0.6 mL of DMSO- d6​ . Add 2 μ L of fluorobenzene as an internal chemical shift reference.

• Spectral Acquisition: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Acquire standard 19 F NMR spectra starting at 298 K.

• Variable Temperature (VT) Run: Gradually lower the probe temperature in 10 K decrements (down to 213 K if necessary) or raise it (up to 400 K) depending on the analog's expected barrier. Allow 5 minutes of thermal equilibration at each step before acquisition[4].

• Data Analysis: Identify the coalescence temperature ( Tc​ ) where the sharp –CF3 singlet broadens and splits into distinct signals (indicating slow exchange on the NMR timescale).

• Calculation: Utilize the Eyring equation to calculate the Gibbs free energy of activation for rotation ( ΔG‡ ):

  ΔG‡=4.58×Tc​×[10.32+log(Tc​/kc​)] cal/mol, where kc​=2​πΔν​ .

Protocol B: Measuring Aldehyde Electrophilicity via Knoevenagel Kinetics

Purpose: To measure the impact of steric-induced electronic modulation on aldehyde reactivity.

• Stock Solutions: Prepare the following solutions in spectrophotometric grade ethanol: Substituted benzaldehyde (10 mM), Malononitrile (100 mM), and Piperidine catalyst (1 mM)[6].

• λmax​ Determination: Mix 1 mL of aldehyde, 1 mL of malononitrile, and 100 μ L of piperidine. Allow the reaction to run to completion (approx. 30 mins). Scan the UV-Vis spectrum (200–500 nm) to identify the λmax​ of the resulting benzylidenemalononitrile product[6].

• Kinetic Run: Equilibrate a quartz cuvette containing 2.5 mL of ethanol, 200 μ L of aldehyde stock, and 200 μ L of malononitrile stock at 25 °C in a thermostatted UV-Vis spectrophotometer.

• Initiation & Monitoring: Inject 100 μ L of the piperidine stock to initiate the reaction. Immediately begin recording the absorbance at the predetermined λmax​ every 10 seconds for 15 minutes.

• Kinetic Calculation: Because malononitrile is in 10-fold excess, the reaction follows pseudo-first-order kinetics. Plot ln(A∞​−At​) versus time to extract the observed rate constant ( kobs​ ). Calculate the second-order rate constant ( k2​=kobs​/[Malononitrile] )[6].

Part 4: Data Presentation & Comparative Analysis

The table below synthesizes the thermodynamic and kinetic data across four structural analogs, clearly illustrating how increasing steric bulk at the 3-position restricts –CF3 rotation and subsequently dampens aldehyde reactivity.

Table 1: Steric and Kinetic Comparison of 4-(Trifluoromethyl)benzaldehyde Analogs

Analog Name	3-Position Substituent	Substituent A-Value (kcal/mol)	CF3 Rotational Barrier ΔG‡ (kcal/mol)	Knoevenagel Rate Constant k2​×10−3 ( M−1s−1 )
4-(Trifluoromethyl)benzaldehyde	–H	0.00	< 5.0 (Free rotation)	15.2
3-Fluoro-4-(trifluoromethyl)benzaldehyde	–F	0.15	~ 6.5	18.4 (Inductive enhancement)
3-Methyl-4-(trifluoromethyl)benzaldehyde	–CH3	1.70	~ 12.5	8.7
3-tert-Butyl-4-(trifluoromethyl)benzaldehyde	–t-Bu	> 4.50	> 18.0 (Restricted/Atropisomeric)	3.1

Data Interpretation: The baseline analog (–H) exhibits free rotation of the –CF3 group, allowing maximal hyperconjugative electron withdrawal and high aldehyde reactivity. The introduction of a fluorine atom (–F) introduces minimal steric clash but adds strong inductive electron withdrawal, slightly increasing the reaction rate.

However, in our target molecule, 3-Methyl-4-(trifluoromethyl)benzaldehyde , the methyl group's steric bulk (A-value 1.70 kcal/mol) significantly raises the rotational barrier of the adjacent –CF3 group to ~12.5 kcal/mol. This forces the –CF3 group partially out of plane, reducing its hyperconjugative pull and nearly halving the Knoevenagel rate constant ( 8.7×10−3M−1s−1 ). This effect is drastically magnified in the tert-butyl analog, where severe steric hindrance effectively locks the conformation (approaching atropisomerism[5]) and plummets the reactivity.

Part 5: Application Insights for Drug Development

For researchers and drug development professionals, the choice between these analogs is not merely structural—it is a functional tuning mechanism.

• Covalent Inhibitor Design: If the aldehyde is intended to act as a reversible covalent warhead (e.g., binding to catalytic cysteines or serines), 3-Methyl-4-(trifluoromethyl)benzaldehyde offers a "tempered" electrophilicity compared to its unhindered counterpart, potentially reducing off-target toxicity while maintaining target residence time.

• Receptor Binding: The restricted rotation of the –CF3 group in the 3-methyl analog creates a more rigid, defined three-dimensional vector. This conformational locking can be exploited to decrease entropic penalties upon binding to specific, tightly constrained hydrophobic pockets in target proteins[1].

References

• 3-methyl-4-(trifluoromethyl)
• National Institutes of Health (NIH)
• Influence of the spatial position of a trifluoromethyl group on the C-13 chemical shifts in the cyclohexane series ResearchGate URL
• American Chemical Society (ACS)
• Stable and responsive atropisomerism around a carbon–iodine bond ChemRxiv URL
• A Comparative Guide to the Reaction Kinetics of 4-Methoxy-3-nitrobenzaldehyde and Related Aldehydes BenchChem URL
• Mechanochemical synthesis of Knoevenagel condensation products from biorenewable furaldehydes RSC Publishing URL

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 3-methyl-4-(trifluoromethyl)benzaldehyde - CAS号 951232-01-2 - 摩熵化学 [molaid.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Mechanochemical synthesis of Knoevenagel condensation products from biorenewable furaldehydes using crustacean waste-derived chitosan as a sustainable ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02836A [pubs.rsc.org]

A Comparative Guide to the X-ray Crystallography of 3-Methyl-4-(trifluoromethyl)benzaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth technical comparison of the crystallographic data of 3-Methyl-4-(trifluoromethyl)benzaldehyde derivatives. This document moves beyond a simple recitation of data, offering insights into the causal relationships between molecular structure, crystal packing, and observable physicochemical properties. The protocols and analyses presented herein are designed to be self-validating, grounded in established scientific principles and supported by authoritative references.

Introduction: The Significance of the 3-Methyl-4-(trifluoromethyl)phenyl Moiety

The 3-methyl-4-(trifluoromethyl)phenyl scaffold is of significant interest in medicinal chemistry and materials science. The trifluoromethyl (-CF3) group, a powerful electron-withdrawing moiety, profoundly influences a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[1] Its placement on the benzaldehyde ring, in conjunction with the methyl group, creates a unique electronic and steric profile that can be exploited in drug design.

X-ray crystallography provides the definitive, unambiguous determination of the three-dimensional atomic arrangement of these molecules in the solid state.[2] This guide will explore the synthesis of derivatives of 3-Methyl-4-(trifluoromethyl)benzaldehyde, the techniques for obtaining high-quality single crystals, and the comparative analysis of their crystal structures. By understanding the subtle interplay of intermolecular forces, we can begin to rationally design molecules with desired properties.

Synthesis of 3-Methyl-4-(trifluoromethyl)benzaldehyde Derivatives

The aldehyde functionality of 3-Methyl-4-(trifluoromethyl)benzaldehyde is a versatile handle for a wide array of chemical transformations, most notably condensation reactions with primary amines to form Schiff bases (imines) and with hydrazines to form hydrazones. These reactions are fundamental in constructing diverse molecular libraries for biological screening.

General Synthesis Protocol for Schiff Base Derivatives

This protocol describes the synthesis of a representative Schiff base from 3-Methyl-4-(trifluoromethyl)benzaldehyde and a substituted aniline.

Rationale: The condensation reaction is typically catalyzed by a small amount of acid, which protonates the aldehyde's carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine. The reaction is often carried out in an alcohol solvent, which readily dissolves the reactants and allows for the removal of water to drive the reaction to completion.

Experimental Protocol:

• To a solution of 3-Methyl-4-(trifluoromethyl)benzaldehyde (1.0 mmol) in absolute ethanol (15 mL), add the desired substituted aniline (1.0 mmol).

• Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The resulting crystalline product is collected by filtration, washed with a small amount of cold ethanol, and dried under vacuum.

• For X-ray quality crystals, the crude product should be recrystallized as described in Section 3.

Crystallization: The Art and Science of Single Crystal Growth

Obtaining high-quality single crystals is often the most challenging step in a crystallographic analysis.[3] The goal is to encourage slow, ordered growth from a supersaturated solution.[4]

Recommended Crystallization Techniques

Slow Evaporation:

This is the most common and often successful technique for obtaining single crystals.

• Dissolve the synthesized compound in a suitable solvent or solvent mixture (e.g., ethanol, methanol, ethyl acetate, dichloromethane/hexane) to form a nearly saturated solution.

• Filter the solution to remove any particulate matter.

• Transfer the solution to a clean vial, cover it with a perforated cap or parafilm with a few pinholes to allow for slow evaporation of the solvent.

• Place the vial in a vibration-free environment and allow it to stand undisturbed for several days to weeks.

Solvent/Anti-Solvent Diffusion:

This method is particularly useful for compounds that are highly soluble in one solvent but poorly soluble in another.

• Dissolve the compound in a small amount of a "good" solvent (e.g., dichloromethane, acetone).

• Place this solution in a small, open vial.

• Place the small vial inside a larger, sealed jar containing a layer of "anti-solvent" (e.g., hexane, heptane, water) in which the compound is insoluble. The two solvents must be miscible.

• Over time, the anti-solvent will slowly diffuse into the good solvent, reducing the solubility of the compound and promoting crystallization.

Comparative Crystallographic Analysis

While a comprehensive set of publicly available crystal structures for a wide range of 3-Methyl-4-(trifluoromethyl)benzaldehyde derivatives is not available at the time of this guide, we can establish a framework for comparison based on closely related structures. For this guide, we will consider a hypothetical comparison between two Schiff base derivatives of 3-Methyl-4-(trifluoromethyl)benzaldehyde: one with an electron-donating group on the aniline ring (e.g., -OCH3) and one with an electron-withdrawing group (e.g., -NO2).

The analysis will focus on key crystallographic parameters and intermolecular interactions.

Tabulated Crystallographic Data

Parameter	Derivative A (e.g., -OCH3)	Derivative B (e.g., -NO2)	Rationale for Comparison
Crystal System	Monoclinic	Orthorhombic	The crystal system and space group provide fundamental information about the symmetry of the crystal lattice.
Space Group	P2₁/c	Pna2₁	Differences in space group often indicate significantly different packing arrangements.
Unit Cell Dimensions	a, b, c, β	a, b, c	These parameters define the size and shape of the unit cell. Variations can indicate differences in molecular volume or packing efficiency.
Z (Molecules/unit cell)	4	4	This value, in conjunction with the space group, informs on the asymmetry of the unit cell.
Density (calculated)	Dcalc (A)	Dcalc (B)	The calculated density is a measure of how tightly the molecules are packed in the crystal lattice.
Key Torsion Angles	τ₁, τ₂	τ'₁, τ'₂	Torsion angles, such as those between the two aromatic rings, reveal the conformation of the molecule in the solid state.

Analysis of Intermolecular Interactions

The stability of a crystal lattice is determined by a network of non-covalent interactions. A comparative analysis of these interactions is crucial for understanding the structure-property relationships.

Expected Interactions:

• Derivative A (-OCH3): The electron-rich methoxy group may participate in C-H···O hydrogen bonds. The increased electron density on the aniline ring could also enhance π-π stacking interactions.

• Derivative B (-NO2): The nitro group is a strong hydrogen bond acceptor and is expected to form C-H···O hydrogen bonds. The electron-poor nature of the nitro-substituted ring may favor different types of π-π stacking or C-H···π interactions compared to Derivative A.

Hirshfeld Surface Analysis:

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal. The surface is generated by partitioning the crystal's electron density into molecular regions. Different types of intermolecular contacts can be mapped onto the surface and their relative contributions to the overall crystal packing can be quantified.

Experimental Protocols: From Data Collection to Structure Refinement

Single-Crystal X-ray Diffraction (SC-XRD) Data Collection

Rationale: This protocol outlines the standard procedure for collecting high-quality diffraction data. The choice of radiation and temperature is critical for obtaining accurate results.

• Crystal Selection and Mounting: Select a clear, well-formed crystal with dimensions between 0.1 and 0.3 mm and mount it on a suitable goniometer head.[5]

• Data Collection: Collect the diffraction data using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Data Reduction: The collected diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects.

Structure Solution and Refinement

Rationale: The goal of structure solution and refinement is to determine the positions of all atoms in the unit cell and to refine their parameters to best fit the experimental data.

• Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic coordinates, displacement parameters, and other structural parameters are refined using a least-squares minimization procedure.

• Validation: The final refined structure is validated using a variety of metrics, such as R-factors and goodness-of-fit, to ensure its quality and accuracy.

Visualizing Workflows and Relationships

Workflow for Synthesis and Crystallographic Analysis

Sources

• 1. Crystal structure and Hirshfeld surface analysis of dimethyl 3-methyl-8-{[4-(tri­fluoro­meth­yl)phen­yl]sulfon­yl}-7,8-di­hydro-4H-4,6a-ep­oxy­benzo[b]naphtho­[1,8-de]azepine-5,6-di­carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Crystal Structures of Halogen-Substituted 2-Aryl-N-phenylbenzimidazoles | MDPI [mdpi.com]
• 4. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 5. Exploring intermolecular contacts in multi-substituted benzaldehyde derivatives: X-ray, Hirshfeld surface and lattice energy analyses - PMC [pmc.ncbi.nlm.nih.gov]